[hydroxy-[hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2-oxo-4-propan-2- yloxy-pyrimidin-1-yl)oxolan-2
[hydroxy-[hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2-oxo-4-propan-2- yloxy-pyrimidin-1-yl)oxolan-2
Brand Name:
Vulcanchem
CAS No.:
100515-08-0
VCID:
VC0010858
InChI:
InChI=1S/C13H23N2O14P3/c1-7(2)26-12-8(3)5-15(13(17)14-12)11-4-9(16)10(27-11)6-25-31(21,22)29-32(23,24)28-30(18,19)20/h5,7,9-11,16H,4,6H2,1-3H3,(H,21,22)(H,23,24)(H2,18,19,20)/t9-,10+,11+/m0/s1
SMILES:
CC1=CN(C(=O)N=C1OC(C)C)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
Molecular Formula:
C13H23N2O14P3
Molecular Weight:
524.25 g/mol
[hydroxy-[hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2-oxo-4-propan-2- yloxy-pyrimidin-1-yl)oxolan-2
CAS No.: 100515-08-0
Main Products
VCID: VC0010858
Molecular Formula: C13H23N2O14P3
Molecular Weight: 524.25 g/mol
CAS No. | 100515-08-0 |
---|---|
Product Name | [hydroxy-[hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2-oxo-4-propan-2- yloxy-pyrimidin-1-yl)oxolan-2 |
Molecular Formula | C13H23N2O14P3 |
Molecular Weight | 524.25 g/mol |
IUPAC Name | [hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2-oxo-4-propan-2-yloxypyrimidin-1-yl)oxolan-2-yl]methoxy]phosphoryl] phosphono hydrogen phosphate |
Standard InChI | InChI=1S/C13H23N2O14P3/c1-7(2)26-12-8(3)5-15(13(17)14-12)11-4-9(16)10(27-11)6-25-31(21,22)29-32(23,24)28-30(18,19)20/h5,7,9-11,16H,4,6H2,1-3H3,(H,21,22)(H,23,24)(H2,18,19,20)/t9-,10+,11+/m0/s1 |
Standard InChIKey | JFBLFQYPGSJNIC-HBNTYKKESA-N |
Isomeric SMILES | CC1=CN(C(=O)N=C1OC(C)C)[C@H]2C[C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
SMILES | CC1=CN(C(=O)N=C1OC(C)C)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
Canonical SMILES | CC1=CN(C(=O)N=C1OC(C)C)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
Synonyms | 4-IP-TTP O(4)-isopropylthymidine 5'-phosphate |
PubChem Compound | 127641 |
Last Modified | Nov 11 2021 |
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